Cas no 7782-75-4 (Magnesium hydrogen phosphate trihydrate)

• Product Name: Magnesium hydrogen phosphate trihydrate
• CAS No: 7782-75-4
• MF: H₇MgO₇P
• MW: 174.330142259598
• MDL: MFCD00150390
• CID: 86052
• PubChem ID: 57654351
• Update Time: 2025-06-08

Magnesium hydrogen phosphate trihydrate Chemical and Physical Properties

Names and Identifiers

• Magnesium hydrogen phosphate
• Dimagnesium phosphate
• Magnesium phosphate dibasic
• Magnesium phosphate dibasic,trihydrate
• Magnesium hydrogen phosphate trihydrate
• Magnesium hydrogen orthophosphate trihydrate
• Magnesiumphosphate
• Newberyite
• Magnesium phosphate dibasic trihydrate
• Magnesium phosphate, dibasic trihydrate
• HF539G9L3Q
• KC defense
• Magnesium hydrogen phosphate trihydrate, 98%, extra pure
• Magnesium hydrogen phosphate trihydrate, 98%, for biochemistry
• Magnesium dibasic phosphate trihydrate
• Magnesium phosphate (1:1), trihydrate
• Magnesium phosphate, dibasic, trihydrate
• Magnesium phosphate (MgHPO4) trihydra
• Mag Phos 12X
• dibasic trihydratemagnesium phosphate
• Mag Phos
• Magnesia Phosphorica8008
• MAGNESIUM PHOSPHATE, DIBASIC, TRIHYDRATE [FCC]
• MAGNESIA PHOSPHORICA 6x
• D-128
• MAGNESIUM PHOSPHATE DIBASIC TRIHYDRATE [WHO-DD]
• MAGNESIA PHOSPHORICA
• Magnesium phosphate dibasic trihydrate, puriss. special, meets analytical specification of DAB, >=98%
• Mag Phos 30X
• MAGNESIA PHOSPHORICA [HPUS]
• Mag Phos 3X
• Q3791964
• MFCD00150390
• MAGNESIUMHYDROGENPHOSPHATETRIHYDRATE
• Phosphoric acid, magnesium salt (1:1), trihydrate
• Magnesium phosphate (MgHPO4) trihydrate
• Magnesia Phos
• Magnesia Phos Kit Refill
• DTXSID90228438
• magnesium hydrogenphosphate trihydrate
• AKOS015855295
• FT-0689069
• NS00130239
• Magnesium phosphate dibasic trihydrate, BioUltra, >=98.0% (KT)
• Mag Phos 200X
• 7782-75-4
• UNII-HF539G9L3Q
• magnesium;hydrogen phosphate;trihydrate
• TONICPET 8
• Mag Phos 6X
• OKIWLDVQGKRUNR-UHFFFAOYSA-L
• magnesium(2+) trihydrate hydrogen phosphate

• MDL： MFCD00150390
• Inchi： 1S/Mg.H3O4P.3H2O/c;1-5(2,3)4;;;/h;(H3,1,2,3,4);3*1H2/q+2;;;;/p-2
• InChI Key： OKIWLDVQGKRUNR-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])O.[Mg+2].O.O.O

Computed Properties

• Exact Mass: 173.97800
• Monoisotopic Mass: 173.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 46.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.4

Experimental Properties

• Color/Form: White crystalline powder. Odorless
• Density: 2.123 g/mL at 25 °C(lit.)
• Boiling Point: No data available
• Solubility: 5 M HCl: 0.1 M at 20 °C, clear, colorless
• PSA: 120.92000
• LogP: -0.24510
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in acid, slightly soluble in cold water, insoluble in alcohol.

Magnesium hydrogen phosphate trihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Safety Term：36
• Risk Phrases：R20/21/22
• TSCA：Yes
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Magnesium hydrogen phosphate trihydrate

Magnesium Hydrogen Phosphate Trihydrate (CAS No. 7782-75-4): An Overview

Magnesium hydrogen phosphate trihydrate (CAS No. 7782-75-4) is a compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as magnesium dihydrogen phosphate trihydrate, is a hydrated form of magnesium phosphate, which is characterized by its unique chemical and physical properties. In this article, we will delve into the structure, properties, and applications of this compound, highlighting recent research findings and its potential in different fields.

The chemical formula of magnesium hydrogen phosphate trihydrate is Mg(H₂PO₄)₂·3H₂O. This compound is a white crystalline solid that is highly soluble in water. Its solubility makes it an excellent candidate for various aqueous-based applications, including pharmaceuticals, fertilizers, and water treatment processes. The hydrated form of the compound contributes to its stability and ease of handling in industrial settings.

In the realm of pharmaceuticals, magnesium hydrogen phosphate trihydrate has been explored for its potential as a drug delivery system. Recent studies have shown that this compound can be used as a matrix material for controlled-release formulations. The unique properties of magnesium phosphate, such as its biocompatibility and ability to form stable complexes with various drugs, make it an attractive option for developing novel drug delivery systems. For instance, a study published in the Journal of Controlled Release demonstrated that magnesium phosphate-based matrices could significantly enhance the release profile of certain drugs, leading to improved therapeutic outcomes.

Beyond pharmaceutical applications, magnesium hydrogen phosphate trihydrate has also found utility in the agricultural sector. As a source of both magnesium and phosphorus, this compound can be used as a fertilizer to promote plant growth and development. Magnesium is essential for photosynthesis, while phosphorus plays a crucial role in energy transfer processes within plants. Research conducted by the International Fertilizer Association (IFA) has shown that the use of magnesium hydrogen phosphate trihydrate as a fertilizer can lead to increased crop yields and improved soil health. Additionally, the compound's low toxicity and environmental friendliness make it a sustainable choice for modern agricultural practices.

In the field of water treatment, magnesium hydrogen phosphate trihydrate has been investigated for its ability to remove heavy metals from contaminated water sources. Heavy metal pollution is a significant environmental concern, and traditional methods for their removal often involve complex and expensive processes. A study published in the Journal of Environmental Science and Health demonstrated that magnesium phosphate could effectively adsorb heavy metals such as lead and cadmium from aqueous solutions. The high adsorption capacity and ease of regeneration make this compound a promising candidate for developing cost-effective water treatment technologies.

The physical properties of magnesium hydrogen phosphate trihydrate, such as its solubility and stability, also contribute to its versatility in various industrial applications. For example, in the production of ceramics and glass, this compound can be used as a fluxing agent to lower the melting point of raw materials. This property is particularly useful in reducing energy consumption during manufacturing processes. Additionally, the compound's ability to form stable hydrates makes it suitable for use in fire-retardant materials, where it can help prevent the spread of flames by releasing water vapor upon heating.

In conclusion, magnesium hydrogen phosphate trihydrate (CAS No. 7782-75-4) is a multifaceted compound with a wide range of applications across various industries. From pharmaceuticals to agriculture and environmental remediation, this compound's unique properties make it an invaluable resource for researchers and practitioners alike. Ongoing research continues to uncover new potential uses for magnesium hydrogen phosphate trihydrate, further solidifying its importance in the scientific community.